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Compound of Interest

Compound Name:
2-Hydrazinopyridine

dihydrochloride

Cat. No.: B147040 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-Hydrazinopyridine Dihydrochloride. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
2-Hydrazinopyridine dihydrochloride is a versatile chemical intermediate used in various

synthetic applications.[1][2] It is characterized as a white to off-white crystalline solid.[1] The

dihydrochloride form enhances its stability and solubility in aqueous solutions.[1]

Table 1: Physicochemical Properties of 2-Hydrazinopyridine and its Dihydrochloride Salt
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Property Value Source(s)

IUPAC Name
pyridin-2-

ylhydrazine;dihydrochloride
[3]

Synonyms

2-Hydrazinylpyridine

Dihydrochloride, 2-Pyridone

hydrazone dihydrochloride

[1]

CAS Number 62437-99-4 [3]

Molecular Formula C₅H₇N₃ · 2HCl [3]

Molecular Weight 182.05 g/mol [3]

Melting Point 212-213 °C (decomposes) [3]

Appearance White to light beige solid [4]

Solubility Soluble in water [1]

InChI Key
SUVYLXNNAGHJDN-

UHFFFAOYSA-N
[3]

Experimental Protocols
A common method for synthesizing 2-hydrazinopyridine involves the reaction of 2-

chloropyridine with hydrazine hydrate.[5][6]

Reagents and Equipment:

2-Chloropyridine

Hydrazine hydrate

Ethyl acetate

Water

Anhydrous sodium sulfate
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Reaction vessel with stirring and heating capabilities

Separatory funnel

Rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Procedure:

To a stirred solution of hydrazine hydrate (10 volumes), add 2-chloropyridine (1 equivalent).

[5][6]

Heat the reaction mixture to 100 °C and maintain stirring for 48 hours.[5][6]

Monitor the reaction progress using TLC with an eluent system of ethyl acetate and methanol

(8:2).[5][6]

Once the starting material is consumed, dilute the reaction mixture with water.[5][6]

Extract the product with ethyl acetate (5 x 500 mL).[5]

Combine the organic phases and dry over anhydrous sodium sulfate.[5][6]

Concentrate the solution under reduced pressure to yield 2-hydrazinopyridine as a red oil.[5]

[6]

Purification: The resulting 2-hydrazinopyridine can be purified by vacuum distillation or

recrystallization from a mixture of diethyl ether and hexane.[5]

Formation of the Dihydrochloride Salt: The dihydrochloride salt can be prepared by treating the

2-hydrazinopyridine base with an appropriate amount of hydrochloric acid in a suitable solvent,

followed by isolation of the precipitate.
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Caption: Workflow for the synthesis of 2-hydrazinopyridine.

Several analytical techniques can be employed for the detection and quantification of hydrazine

compounds, including 2-hydrazinopyridine. These methods include:

High-Performance Liquid Chromatography (HPLC): A versatile method for separating and

quantifying the compound.[7]

Gas Chromatography (GC): Suitable for volatile derivatives of the compound.[7]

Spectrophotometry: Used for quantitative analysis based on the absorbance of light.[7]

For unequivocal identification, mass spectrometry (MS) coupled with GC is often utilized.[7]

Spectral data, including 1H NMR, IR, and mass spectra for 2-hydrazinopyridine, are available

in various databases.[8][9][10]

Reactivity and Applications
2-Hydrazinopyridine is a valuable building block in organic synthesis, primarily due to the

nucleophilic nature of the hydrazine group.[1] It readily participates in condensation reactions

with carbonyl compounds to form hydrazones.

Its applications are diverse and include:

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including potential anti-cancer and anti-inflammatory agents.[1][2]

Hydrazine-based compounds have been investigated as tools for drug discovery, particularly

for cofactor-dependent enzymes.[11]
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Agrochemicals: It is used in the formulation of pesticides and herbicides.[2]

Coordination Chemistry: It acts as a ligand to form coordination complexes with metals,

which are useful in catalysis.[2]

Analytical Chemistry: It is employed as a reagent for the detection and quantification of

carbonyl compounds.[2]
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Caption: Major application areas of 2-Hydrazinopyridine Dihydrochloride.

Safety and Handling
2-Hydrazinopyridine dihydrochloride is considered a hazardous chemical and should be

handled with appropriate safety precautions.[12]

GHS Hazard Classification:

Acute toxicity (Oral, Dermal, Inhalation).[12]

Skin sensitization.[12]

Carcinogenicity.[12]

Causes skin and serious eye irritation.[8][13]

May cause respiratory irritation.[8][13]
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Precautionary Measures:

Use only in a chemical fume hood.[12]

Wear personal protective equipment, including gloves, protective clothing, and eye/face

protection.[12][14]

Avoid breathing dust, vapor, mist, or gas.[12]

Do not get in eyes, on skin, or on clothing.[12]

Wash hands thoroughly after handling.[14]

Store in a tightly closed container in a dry, well-ventilated place.

In case of exposure, immediate medical attention is required.[12] For firefighting, use water

spray, carbon dioxide, dry chemical, or alcohol-resistant foam.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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